Cas no 32044-24-9 (2(1H)-Quinoxalinone,octahydro-, (4aS,8aS)-)

2(1H)-Quinoxalinone,octahydro-, (4aS,8aS)- structure
32044-24-9 structure
Product Name:2(1H)-Quinoxalinone,octahydro-, (4aS,8aS)-
CAS No:32044-24-9
MF:C8H14N2O
MW:154.209561824799
CID:300245
PubChem ID:21796269
Update Time:2025-04-19

2(1H)-Quinoxalinone,octahydro-, (4aS,8aS)- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Quinoxalinone,octahydro-, (4aS,8aS)-
    • 2(1H)-Quinoxalinone,octahydro-, (4aS-trans)-
    • (4aS,8aS)-Octahydro-2(1H)-quinoxalinone
    • 1,2,4,6-TETRAMETHYL-2,5-DIAZABICYCLO[2.2.0]HEXAN-3-ONE
    • JPYREMMLJKWDCF-BQBZGAKWSA-N
    • (4aS,8aS)-octahydroquinoxalin-2(1H)-one
    • SCHEMBL1005944
    • 2(1H)-Quinoxalinone,octahydro-,(4aS-trans)-(9CI)
    • 32044-24-9
    • Inchi: 1S/C8H14N2O/c11-8-5-9-6-3-1-2-4-7(6)10-8/h6-7,9H,1-5H2,(H,10,11)/t6-,7-/m0/s1
    • InChI Key: JPYREMMLJKWDCF-BQBZGAKWSA-N
    • SMILES: O=C1CN[C@H]2CCCC[C@@H]2N1

Computed Properties

  • Exact Mass: 154.111
  • Monoisotopic Mass: 154.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2
  • XLogP3: 0.3

Experimental Properties

  • Density: 1.049±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (29 g/l) (25 º C),
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